4-Fluoro-1H-pyrrolo[2,3-C]pyridine-7-carbaldehyde

• IUPAC Name: 4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carbaldehyde
• InChI: InChI=1S/C8H5FN2O/c9-6-3-11-7(4-12)8-5(6)1-2-10-8/h1-4,10H
• InChI Key: UHFZQEGVESAXCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C(=CN=C2C=O)F
• Molecular Formula: C8H5FN2O
• DSSTOX Substance ID: DTXSID30666714
• Molecular Weight: 164.14 g/mol
• CAS RN: 446284-46-4

Description

4-Fluoro-1H-pyrrolo[2,3-C]pyridine-7-carbaldehyde, also known as FPPC, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of pyrrolopyridine and has a unique structure that makes it an attractive target for drug discovery.

Scientific Research Applications

Synthesis and Chemical Transformations

4-Fluoro-1H-pyrrolo[2,3-C]pyridine-7-carbaldehyde has been a subject of study in various synthetic chemical transformations. For instance, its synthesis from 1H-pyrrolo[2,3-b]pyridine N-oxide through regioselective fluorination has been described, offering potential routes for creating various derivatives (Thibault et al., 2003). Similarly, a method for synthesizing related 3-fluoropyrroles has been developed, which includes electrophilic alpha,alpha-difluorination and subsequent aromatization (Surmont et al., 2009).

Computational and Molecular Design Studies

This compound has been included in computational studies to analyze molecular features contributing to inhibitory activity, as seen in docking studies involving c-Met kinase inhibitors (Caballero et al., 2011). Additionally, research involving pyrrolo[3,4-c]pyridine derivatives, which are structurally related, has delved into characterizing their reactivity, electronic structure, and potential in non-linear optics applications (Murthy et al., 2017).

Potential Biological and Pharmacological Applications

Notably, derivatives of 1H-pyrrolo[2,3-b]pyridine have shown promising biological effects in experimental models of diseases such as diffuse malignant peritoneal mesothelioma, demonstrating potential as anticancer agents (Carbone et al., 2013). In the realm of medicinal chemistry, pyrrolo[2,3-a]carbazole-3-carbaldehydes, which share a structural motif with 4-Fluoro-1H-pyrrolo[2,3-C]pyridine-7-carbaldehyde, have been identified as potent Pim kinase inhibitors with significant antiproliferative activities (Giraud et al., 2012).

Applications in Sensor Technologies

Research has also explored the use of pyrrolo[3,4-c]pyridine-based compounds as chemosensors for metal ions like Fe3+/Fe2+, demonstrating their potential application in biological imaging and environmental monitoring (Maity et al., 2018).

Mechanism of Action

While the specific mechanism of action for “4-Fluoro-1H-pyrrolo[2,3-C]pyridine-7-carbaldehyde” is not available, pyrrolopyridine derivatives have been reported to exhibit inhibitory activity against FGFR, making them potential candidates for cancer therapy.